Protirelin

• CAS No.: 117217-40-0
• Product Name: Protirelin
• Molecular Formula: C16H22N6O4
• Molecular Weight: 362.38 g/mol
• IUPAC Name: (2S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C16H22N6O4/c17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10/h7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25)/t10-,11-,12-/m0/s1
• Standard InChIKey: XNSAINXGIQZQOO-SRVKXCTJSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CC2=CN=CN2)NC(=O)[C@@H]3CCC(=O)N3)C(=O)N
• SMILES: C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C3CCC(=O)N3)C(=O)N
• Canonical SMILES: C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C3CCC(=O)N3)C(=O)N
• Description: Protirelin is a tripeptide composed of L-pyroglutamyl, L-histidyl and L-prolinamide residues joined in sequence. It has a role as a human metabolite. It is a peptide hormone and a tripeptide.; Thyrotropin releasing hormone, also known as TRH or protirelin, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Thyrotropin releasing hormone is slightly soluble (in water) and a very weakly acidic compound (based on its pKa).; Protirelin is the pharmaceutically available synthetic analogue of the endogenous peptide thyrotropin-releasing hormone (TRH). It is a tri-peptide tropic hormone, released by the hypothalamus, that stimulates the release of Thyroid Stimulating Hormone (TSH) and prolactin from the anterior pituitary. Although not currently available in any FDA-approved product, protirelin is a component of the TRH Test where it is used to test the response of the anterior pituitary gland in conditions such as secondary hypothyroidism and acromegaly.
• Related CAS: 53935-32-3 (1:1 tartrate)
• Sequence: XHP
• Synonyms: Abbott 38579; Abbott-38579; Abbott38579; Antepan; Hydrate, Proterelin Tartrate; Prem, TRH; Proterelin Tartrate; Proterelin Tartrate Hydrate; Protirelin; Protirelin Tartrate (1:1); Relefact TRH; Stimu TSH; Stimu-TSH; StimuTSH; Tartrate Hydrate, Proterelin; Thypinone; Thyroliberin; Thyroliberin TRH Merck; Thyrotropin Releasing Factor; Thyrotropin Releasing Hormone; Thyrotropin Releasing Hormone Tartrate; Thyrotropin-Releasing Factor; Thyrotropin-Releasing Hormone; Thyrotropin-Releasing Hormone Tartrate; TRH Ferring; TRH Prem; TRH, Relefact
• PubChem Compound: 638678
• Last Modified: Nov 11 2021